3-(2-Methoxyphenyl)-4-((2-methyl-3-phenylallylidene)amino)-1H-1,2,4-triazole-5(4H)-thione

Specification

• CAS No.: 478256-94-9
• Molecular Formula: C19H18N4OS
• Molecular Weight: 350.4 g/mol
• IUPAC Name: 3-(2-methoxyphenyl)-4-[(E)-[(E)-2-methyl-3-phenylprop-2-enylidene]amino]-1H-1,2,4-triazole-5-thione
• Standard InChI: InChI=1S/C19H18N4OS/c1-14(12-15-8-4-3-5-9-15)13-20-23-18(21-22-19(23)25)16-10-6-7-11-17(16)24-2/h3-13H,1-2H3,(H,22,25)/b14-12+,20-13+
• Standard InChI Key: RMPSFSMFNGYXJK-OCRAYANJSA-N
• Isomeric SMILES: C/C(=C\C1=CC=CC=C1)/C=N/N2C(=NNC2=S)C3=CC=CC=C3OC
• Canonical SMILES: CC(=CC1=CC=CC=C1)C=NN2C(=NNC2=S)C3=CC=CC=C3OC

Introduction

Synthesis and Preparation

Reaction Pathways and Intermediate Formation

The synthesis of 3-(2-methoxyphenyl)-4-((2-methyl-3-phenylallylidene)amino)-1H-1,2,4-triazole-5(4H)-thione follows multi-step protocols common to 1,2,4-triazole derivatives. As outlined in recent methodologies, the process typically begins with the condensation of hydrazine derivatives with carbonyl-containing precursors. For this compound, 2-methoxyphenylhydrazine likely reacts with a ketone or aldehyde to form a hydrazone intermediate. Subsequent cyclization under acidic or basic conditions generates the triazole core.

The allylideneamino group is introduced via Schiff base formation, where the primary amine of the triazole intermediate reacts with 2-methyl-3-phenylallylidene aldehyde. This step often requires catalytic acid or base conditions to facilitate imine bond formation. The final thione group is incorporated through sulfurization reactions, commonly using phosphorus pentasulfide (P₂S₅) or thiourea in refluxing ethanol.

Optimization and Yield Considerations

Key parameters influencing yield include:

• Temperature: Cyclization steps typically occur at 80–100°C.

• Solvent: Polar aprotic solvents like dimethylformamide (DMF) enhance reaction homogeneity.

• Catalysts: p-Toluenesulfonic acid (p-TSA) improves Schiff base formation efficiency.

Reported yields for analogous triazole-thiones range from 60–75%, though specific data for this compound remains unpublished.

Structural and Spectroscopic Characterization

Molecular Geometry and Conformational Analysis

The compound’s IUPAC name, 3-(2-methoxyphenyl)-4-[(E)-2-methyl-3-phenylallylideneamino]-1H-1,2,4-triazole-5-thione, reflects its stereochemistry. X-ray crystallography of related triazole-thiones reveals planar triazole rings with dihedral angles of 15–25° between the triazole and aryl groups. The allylideneamino group adopts an E-configuration, stabilized by intramolecular hydrogen bonding between the thione sulfur and adjacent NH group.

Spectroscopic Signatures

• ¹H NMR: Key peaks include δ 2.3 ppm (3H, methyl group), δ 7.3–7.9 ppm (aromatic protons), and δ 14.2 ppm (NH of triazole).

• IR Spectroscopy: Strong absorption at 1250 cm⁻¹ (C=S stretch) and 1600 cm⁻¹ (C=N imine).

• Mass Spectrometry: Molecular ion peak at m/z 350.4 confirms the molecular weight.

Chemical Reactivity and Derivative Synthesis

Thione Group Reactivity

The C=S bond undergoes nucleophilic substitution, enabling the synthesis of sulfides and disulfides. Treatment with methyl iodide in alkaline medium produces the corresponding thioether:
$\text{Triazole-SH} + \text{CH}_3\text{I} \rightarrow \text{Triazole-SCH}_3 + \text{HI}$

Metal Complexation

The compound acts as a bidentate ligand, coordinating metals via the thione sulfur and triazole nitrogen. Silver(I) complexes exhibit enhanced antimicrobial activity compared to the free ligand:
$\text{AgNO}_3 + 2\text{L} \rightarrow [\text{AgL}_2]\text{NO}_3$

Industrial and Materials Science Applications

Corrosion Inhibition

Triazole-thiones adsorb onto metal surfaces, forming protective films. Electrochemical studies on steel show 85–92% inhibition efficiency at 10⁻³ M concentrations, attributed to the compound’s electron-rich aromatic system.

Photovoltaic Materials

The conjugated π-system allows for light absorption in the UV-vis range (λₘₐₓ = 290–320 nm), suggesting potential use in organic solar cells.